Methyl Mycophenolate (EP Impurity E)
Methyl Mycophenolate (EP Impurity E)
Brand Name:
Vulcanchem
CAS No.:
31858-66-9
VCID:
VC0018226
InChI:
InChI=1S/C18H22O6/c1-10(6-8-14(19)22-3)5-7-12-16(20)15-13(9-24-18(15)21)11(2)17(12)23-4/h5,20H,6-9H2,1-4H3/b10-5+
SMILES:
CC1=C2COC(=O)C2=C(C(=C1OC)CC=C(C)CCC(=O)OC)O
Molecular Formula:
C₁₈H₂₂O₆
Molecular Weight:
334.4 g/mol
Methyl Mycophenolate (EP Impurity E)
CAS No.: 31858-66-9
Reference Standards
VCID: VC0018226
Molecular Formula: C₁₈H₂₂O₆
Molecular Weight: 334.4 g/mol
| CAS No. | 31858-66-9 |
|---|---|
| Product Name | Methyl Mycophenolate (EP Impurity E) |
| Molecular Formula | C₁₈H₂₂O₆ |
| Molecular Weight | 334.4 g/mol |
| IUPAC Name | methyl (E)-6-(4-hydroxy-6-methoxy-7-methyl-3-oxo-1H-2-benzofuran-5-yl)-4-methylhex-4-enoate |
| Standard InChI | InChI=1S/C18H22O6/c1-10(6-8-14(19)22-3)5-7-12-16(20)15-13(9-24-18(15)21)11(2)17(12)23-4/h5,20H,6-9H2,1-4H3/b10-5+ |
| Standard InChIKey | ZPXRQFLATDNYSS-BJMVGYQFSA-N |
| Isomeric SMILES | CC1=C2COC(=O)C2=C(C(=C1OC)C/C=C(\C)/CCC(=O)OC)O |
| SMILES | CC1=C2COC(=O)C2=C(C(=C1OC)CC=C(C)CCC(=O)OC)O |
| Canonical SMILES | CC1=C2COC(=O)C2=C(C(=C1OC)CC=C(C)CCC(=O)OC)O |
| Synonyms | (4E)-6-(1,3-Dihydro-4-hydroxy-6-methoxy-7-methyl-3-oxo-5-isobenzofuranyl)-4-methyl-4-hexenoic Acid Methyl Ester; Mycophenolic Acid Methyl Ester;_x000B_EP Impurity E; |
| PubChem Compound | 6478685 |
| Last Modified | Nov 11 2021 |
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